1-[(1R)-1-Azidoethyl]-4-fluoro-2-methylbenzene

• IUPAC Name: 1-[(1R)-1-azidoethyl]-4-fluoro-2-methylbenzene
• InChI: InChI=1S/C9H10FN3/c1-6-5-8(10)3-4-9(6)7(2)12-13-11/h3-5,7H,1-2H3/t7-/m1/s1
• InChI Key: SCJMFBIKLONPHQ-SSDOTTSWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(C)N=[N+]=[N-]
• Isomeric SMILES: CC1=C(C=CC(=C1)F)[C@@H](C)N=[N+]=[N-]
• Molecular Formula: C9H10FN3
• Molecular Weight: 179.19 g/mol

Description

1-[(1R)-1-Azidoethyl]-4-fluoro-2-methylbenzene is a compound that has been widely used in scientific research due to its unique properties. This compound is also known as 4-Fluoro-2-methylphenethyl azide and is a derivative of the popular compound, 4-Fluoroamphetamine.

Scientific Research Applications

Organic Synthesis and Catalysis

• Synthesis of 1,2,3-Triazole Derivatives : Negrón-Silva et al. (2013) demonstrated the synthesis of ten 1,4-disubstituted 1,2,3-triazoles from azidomethylbenzenes, showing potential inhibitory activity against acidic corrosion of steels. This research indicates how derivatives of azidomethylbenzenes can be used to create compounds with specific applications in corrosion inhibition (Negrón-Silva et al., 2013).

• Fluorinated Macrocycles : Plenio and Diodone (1996) explored the synthesis of novel fluoro cryptands and fluoro crown ethers, utilizing partially fluorinated benzenes. This work highlights the role of fluorinated compounds in the development of new materials with potential applications in ion recognition and stabilization (Plenio & Diodone, 1996).

• Organometallic Chemistry : Pike, Crimmin, and Chaplin (2017) discussed the use of fluorobenzenes in organometallic chemistry, particularly for conducting transition-metal-based catalysis. This research provides insights into how fluorobenzenes can be used as solvents or ligands in the creation of well-defined metal complexes, influencing the development of new catalytic processes (Pike et al., 2017).

Material Science and Photophysics

• Photophysics of Fluorobenzenes : Levitus et al. (2001) investigated the photophysics of 1,4-diethynyl-2-fluorobenzene, providing valuable data on the effects of chromophore aggregation and planarization. This study is crucial for understanding the optical properties of fluorinated compounds and their potential applications in materials science (Levitus et al., 2001).